N-((5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C27H25FN6O4S/c1-16-4-5-17(2)22(12-16)30-25(35)15-39-27-32-31-24(33(27)21-10-8-20(28)9-11-21)14-29-26(36)19-7-6-18(3)23(13-19)34(37)38/h4-13H,14-15H2,1-3H3,(H,29,36)(H,30,35)
• InChI Key: QXOXUEINOMFMND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CNC(=O)C4=CC(=C(C=C4)C)[N+](=O)[O-]
• Molecular Formula: C27H25FN6O4S
• Molecular Weight: 548.6 g/mol

Description

N-((5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C27H25FN6O4S and its molecular weight is 548.59. The purity is usually 95%.
BenchChem offers high-quality N-((5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

Research on similar structures has demonstrated significant antitumor properties. For instance, derivatives of 6-amino-2-phenylbenzothiazoles were synthesized and shown to exert cytostatic activities against various malignant human cell lines, indicating the potential utility of similar compounds in cancer research (Racané et al., 2006). Such findings suggest that compounds with a similar structural framework, including N-((5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide, may also possess noteworthy antitumor activities.

Interaction Analysis and DFT Calculations

Research into π-hole tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives, including analysis using Hirshfeld surface analysis and DFT calculations, provides a basis for understanding the molecular interactions and stability of complex organic compounds (Ahmed et al., 2020). This type of analysis is crucial for the design and development of new compounds with tailored properties for specific scientific applications.

Synthesis Methodologies

The synthesis of complex molecules often involves multi-step reactions and the creation of novel derivatives with enhanced biological activities. For example, the preparation of various derivatives through condensation reactions and subsequent modifications illustrates the synthetic strategies employed in medicinal chemistry to obtain compounds with desired biological functions (Gondela & Walczak, 2006). These methodologies can be applied to synthesize and modify compounds like N-((5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide for specific research applications.